Cas no 388623-23-2 (Cyclopropanecarboxylicacid, 3-(cyanomethyl)-2,2-dimethyl-)
388623-23-2 structure
Product Name:Cyclopropanecarboxylicacid, 3-(cyanomethyl)-2,2-dimethyl-
CAS No:388623-23-2
MF:C8H11NO2
MW:153.178442239761
CID:298914
PubChem ID:3765616
Update Time:2025-04-19
Cyclopropanecarboxylicacid, 3-(cyanomethyl)-2,2-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Cyclopropanecarboxylicacid, 3-(cyanomethyl)-2,2-dimethyl-
- Cyclopropanecarboxylic acid, 3-(cyanomethyl)-2,2-dimethyl- (9CI)
- 3-(cyanomethyl)-2,2-dimethylcyclopropane-1-carboxylic acid
- 388623-23-2
- DTXSID00396112
-
- Inchi: 1S/C8H11NO2/c1-8(2)5(3-4-9)6(8)7(10)11/h5-6H,3H2,1-2H3,(H,10,11)
- InChI Key: GJFKJJHIMUUNAV-UHFFFAOYSA-N
- SMILES: OC(C1C(CC#N)C1(C)C)=O
Computed Properties
- Exact Mass: 153.07903
- Monoisotopic Mass: 153.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 61.1Ų
Experimental Properties
- PSA: 61.09
Cyclopropanecarboxylicacid, 3-(cyanomethyl)-2,2-dimethyl- Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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